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Introduction:

JWG-071 is a potent and selective, ATP-competitive inhibitor of Extracellular signal-regulated
kinase 5 (ERKS5), also known as Big Mitogen-activated Protein Kinase 1 (BMK1). The
MEKS5/ERKS signaling pathway is increasingly recognized for its critical role in cancer
progression, influencing cell proliferation, survival, invasion, and metastasis.[1][2]
Dysregulation of this pathway has been implicated in various malignancies, making ERK5 a
compelling target for therapeutic intervention. JWG-071 offers a valuable tool for investigating
the biological functions of ERK5 and evaluating its therapeutic potential in cancer cell lines.
Notably, it exhibits improved selectivity for ERK5 over Bromodomain-containing protein 4
(BRD4) compared to previous inhibitors like XMD8-92.[3]

These application notes provide a comprehensive overview of the use of JWG-071 in cancer
cell line research, including its mechanism of action, quantitative data on its activity, and
detailed protocols for key experimental assays.

Data Presentation
Biochemical Activity of JWG-071
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Target IC50 (nM) Assay Type
ERK5 88 Biochemical Kinase Assay
LRRK2 109 Biochemical Kinase Assay

IC50 values represent the concentration of JWG-071 required to inhibit 50% of the kinase
activity in a biochemical assay.[4]

llul ity of P ILi

Cell Line Cancer Type Assay IC50 (pM)
Ishikawa Endometrial Cancer Cytotoxicity 2-3
AN3CA Endometrial Cancer Cytotoxicity 2-3
ARK1 Endometrial Cancer Cytotoxicity 2-3

IC50 values represent the concentration of JWG-071 required to induce 50% cytotoxicity in the
indicated cancer cell lines.[1] While JWG-071 has shown cytotoxic effects in prostate, cervical,
neuroblastoma, and glioblastoma cancer cell lines, specific IC50 values are not yet broadly
published.[1]

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: The MEK5/ERKS signaling pathway and the inhibitory action of JWG-071.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [JWG-071: A Potent Inhibitor of ERKS5 for Cancer
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608267#jwg-07 1-for-inhibiting-erk5-in-cancer-cell-
lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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